Cas no 2171918-81-1 (tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.2octan-2-ylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.2octan-2-ylpyrrolidine-1-carboxylate
• CAS No: 2171918-81-1
• MF: C₁₈H₃₁NO₄
• MW: 325.443045854568
• CID: 5567474
• PubChem ID: 165596076
• Update Time: 2025-10-05

tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.2octan-2-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1643240
• tert-butyl 3-hydroxy-3-[2-(hydroxymethyl)bicyclo[2.2.2]octan-2-yl]pyrrolidine-1-carboxylate
• 2171918-81-1
• tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.2octan-2-ylpyrrolidine-1-carboxylate

• Inchi： 1S/C18H31NO4/c1-16(2,3)23-15(21)19-9-8-18(22,11-19)17(12-20)10-13-4-6-14(17)7-5-13/h13-14,20,22H,4-12H2,1-3H3
• InChI Key： TZUSMFHLEDKRQC-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1(CO)CC2CCC1CC2

Computed Properties

• Exact Mass: 325.22530847g/mol
• Monoisotopic Mass: 325.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.2octan-2-ylpyrrolidine-1-carboxylate

tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo[2.2.2]octan-2-ylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS number 2171918-81-1, commonly referred to as tert-butyl 3-hydroxy-3-(2-(hydroxymethyl)bicyclo[2.2.2]octan-2-yl)pyrrolidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and the presence of hydroxyl and tert-butyl groups, which contribute to its diverse chemical properties and potential applications.

The molecular structure of this compound is characterized by a bicyclo[2.2.2]octane framework, which is a highly stable and rigid structure due to its three fused rings. This bicyclic system is further substituted with a hydroxymethyl group at the 2-position, which introduces additional hydrophilic properties to the molecule. The pyrrolidine ring, attached to the bicyclic system, contains a hydroxyl group at the 3-position and a tert-butyl ester group at the 1-position. These substituents not only influence the molecule's physical properties but also play a crucial role in its biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with therapeutic applications. The presence of multiple functional groups, such as hydroxyl and ester groups, makes this compound a versatile scaffold for further chemical modifications. Researchers have explored its ability to act as a precursor for synthesizing more complex molecules with enhanced pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its stereochemistry. The bicyclo[2.2.2]octane system exhibits a high degree of symmetry, which simplifies the synthesis process but also poses challenges in achieving specific stereochemical outcomes. Advances in asymmetric synthesis techniques have enabled chemists to selectively produce enantiomerically enriched versions of this compound, which are valuable for studying its biological activity in chiral environments.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis, nucleophilic substitution, and esterification reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent research has focused on optimizing these synthetic routes to improve yield and reduce production costs, making this compound more accessible for large-scale applications.

The biological activity of tert-butyl 3-hydroxy-3-(2-(hydroxymethyl)bicyclo[2.2.2]octan-2-yl)pyrrolidine-1-carboxylate has been extensively studied in vitro and in vivo models. Experimental data suggest that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for treating conditions associated with oxidative stress and inflammation.

Moreover, this compound has shown potential as a chiral auxiliary in asymmetric catalysis, where it can be used to induce high enantioselectivity in various organic transformations. Its rigid bicyclic structure provides an ideal platform for designing catalysts with tailored chiral environments.

In conclusion, tert-butyl 3-hydroxy-3-(2-(hydroxymethyl)bicyclo[2.2.2]octan-2-yl)pyrrolidine-1-carboxylate is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a key molecule in the development of novel therapeutic agents and advanced materials.